Cas no 51533-72-3 (Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester)

51533-72-3 structure
Product name:Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester
Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester
- 3-dimethoxyphosphorylprop-1-enylbenzene
- DTXSID90789478
- 51533-72-3
- Dimethyl (3-phenylprop-2-en-1-yl)phosphonate
-
- Inchi: InChI=1S/C11H15O3P/c1-13-15(12,14-2)10-6-9-11-7-4-3-5-8-11/h3-9H,10H2,1-2H3/b9-6+
- InChI Key: QOIOPPHMNQRKEZ-RMKNXTFCSA-N
- SMILES: C1(/C=C/CP(=O)(OC)OC)C=CC=CC=1
Computed Properties
- Exact Mass: 226.07595
- Monoisotopic Mass: 226.07588133g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 35.53
Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester Related Literature
-
Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
-
Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
-
Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
-
Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
-
Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
51533-72-3 (Phosphonic acid, (3-phenyl-2-propenyl)-, dimethyl ester) Related Products
- 58922-31-9(Phosphonic acid,P-(3-phenyl-2-propen-1-yl)-, diethyl ester)
- 17316-55-1(Diethyl cinnamylphosphonate)
- 52378-69-5(DIETHYL TRANS-CINNAMYLPHOSPHONATE 98)
- 625394-45-8(benzyl 8-bromo-3,4-dihydro-2H-1,4-benzoxazine-4-carboxylate)
- 198210-09-2(23-Hydroxy-3,6,9,12,15,18,21-heptaoxatricos-1-yl 2-Fluoro-α-methyl1,1'-biphenyl-4-acetate)
- 2306277-08-5(2-chloro-2-indan-2-yl-acetaldehyde)
- 2171683-40-0(1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-3-hydroxypiperidine-3-carboxylic acid)
- 1616802-34-6(1-Ethyl 3-borono-3-cyclopentene-1-carboxylate)
- 1252572-49-8(1-(4-Methoxyphenyl)-4-methyl-1H-pyrazole)
- 1318075-32-9(2-Nitro-5-(2-propynyloxy)benzyl 4-cyano-4-(phenylcarbonothioylthio)pentanoate)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

pengshengyue
Gold Member
CN Supplier
Bulk

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
